3,3-Dimethyl-1-(3-methylthiophen-2-yl)butan-1-amine hydrochloride
Overview
Description
3,3-Dimethyl-1-(3-methylthiophen-2-yl)butan-1-amine hydrochloride, also known as 3,3-dimethyl-1-(3-methylthiophen-2-yl) butan-1-amine hydrochloride, or DMMBH, is a synthetic compound that has become increasingly popular in the scientific community due to its unique properties and versatile applications. DMMBH has been used in a wide range of scientific research, including drug development, biochemistry, and physiology.
Scientific Research Applications
Synthesis and Crystallography :Research on derivatives of butyrate and 1,3-dioxane, including compounds structurally related to 3,3-dimethyl-1-(3-methylthiophen-2-yl)butan-1-amine hydrochloride, highlights the importance of synthesis and crystallographic analysis in understanding the properties of new chemical entities. These studies involve characterizing compounds through FTIR, NMR, and X-ray diffraction techniques to elucidate their structures, which is crucial for the development of materials with specific physical and chemical properties (Jebas et al., 2013).
Chemical Libraries and Reactions :Research on generating structurally diverse libraries through alkylation and ring closure reactions using related compounds demonstrates the versatility of these chemicals as starting points for synthesizing new molecules. Such methodologies are instrumental in medicinal chemistry and drug discovery, where the creation of compound libraries can lead to the identification of molecules with potential therapeutic effects (Roman, 2013).
Photodegradation Studies :Investigations into the photostability of fungicides related to this compound provide insights into environmental behavior and degradation pathways of chemical compounds. Understanding the photodegradation process is essential for assessing the environmental impact of chemicals and developing compounds with improved stability and reduced ecological footprint (Nag & Dureja, 1997).
Electrochemical and Optical Properties :Studies on the electrochemical and optical properties of polymers derived from structurally related compounds highlight the potential application of such chemicals in materials science, particularly in the development of conductive polymers for electronic devices. These research efforts contribute to advancements in materials with specific electronic and photonic properties (Arbizzani et al., 1992).
Properties
IUPAC Name |
3,3-dimethyl-1-(3-methylthiophen-2-yl)butan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NS.ClH/c1-8-5-6-13-10(8)9(12)7-11(2,3)4;/h5-6,9H,7,12H2,1-4H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CEPBPAUKJIYSLE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)C(CC(C)(C)C)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20ClNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.80 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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